Cas no 20182-55-2 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-,disodium salt (9CI))

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-,disodium salt (9CI)
• CAS No: 20182-55-2
• MF: C₂₈H₃₄N₁₂Na₂O₁₀S₂
• MW: 808.753503322601
• CID: 259086
• PubChem ID: 44152654
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-,disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-,disodium salt (9CI)
• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-,disodium sa
• disodium,5-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Disodium 4,4'-bis((4-amino-6-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• disodium 5-[[4-amino-6-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-amino-6-(bis(2-hydroxyethyl)amino)-1,3,5-triazin-2-yl]amino]-2-sulfonato-phenyl]vinyl]benzenesulfonate
• BENZENESULFONIC ACID, 2,2'-(1,2-ETHENEDIYL)BIS(5-((4-AMINO-6-(BIS(2-HYDROXYETHYL)AMINO)-1,3,5-TRIAZIN-2-YL)AMINO)-, DISODIUM SALT
• Disodium 4,4'-bis[[4-amino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• Q27256597
• NS00051474
• 20182-55-2
• EINECS 243-567-1
• Fluorescent brightener 117
• C.I. FLUORESCENT BRIGHTENER 117
• BLANKOPHOR BPN
• CI FLUORESCENT BRIGHTENER 117
• UNII-36XZ80F42Y
• 36XZ80F42Y
• 2,2'-STILBENEDISULFONIC ACID, 4,4'-BIS((4-AMINO-6-(BIS(2-HYDROXYETHYL)AMINO)-S-TRIAZIN-2-YL)AMINO)-, DISODIUM SALT

• Inchi： 1S/C28H36N12O10S2.2Na/c29-23-33-25(37-27(35-23)39(7-11-41)8-12-42)31-19-5-3-17(21(15-19)51(45,46)47)1-2-18-4-6-20(16-22(18)52(48,49)50)32-26-34-24(30)36-28(38-26)40(9-13-43)10-14-44;;/h1-6,15-16,41-44H,7-14H2,(H,45,46,47)(H,48,49,50)(H3,29,31,33,35,37)(H3,30,32,34,36,38);;/q;2*+1/p-2/b2-1+;;
• InChI Key： PDHPQRWCNQYKMJ-SEPHDYHBSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1=NC(N)=NC(=N1)N(CCO)CCO)NC1=NC(N)=NC(=N1)N(CCO)CCO)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 808.17622
• Monoisotopic Mass: 808.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 54
• Rotatable Bond Count: 16
• Complexity: 1190
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 372A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 355.24